Cas no 137648-77-2 (Bicyclo[3.1.0]hexane-1-carboxylic acid, 5-(1,1-dimethylethyl)-, methylester)

• Product Name: Bicyclo[3.1.0]hexane-1-carboxylic acid, 5-(1,1-dimethylethyl)-, methylester
• CAS No: 137648-77-2
• MF: C₁₂H₂₀O₂
• MW: 196.286004066467
• CID: 1245425
• Update Time: 2024-08-03

Bicyclo[3.1.0]hexane-1-carboxylic acid, 5-(1,1-dimethylethyl)-, methylester Chemical and Physical Properties

Names and Identifiers

• Bicyclo[3.1.0]hexane-1-carboxylic acid, 5-(1,1-dimethylethyl)-, methylester
• Bicyclo[3.1.0]hexane-1-carboxylic acid, 5-(1,1-dimethylethyl)-, methyl ester

• Inchi： 1S/C12H20O2/c1-10(2,3)12-7-5-6-11(12,8-12)9(13)14-4/h5-8H2,1-4H3
• InChI Key： TXHOLBYBEIORCF-UHFFFAOYSA-N
• SMILES： C12(C(OC)=O)C(C(C)(C)C)(C1)CCC2

Computed Properties

• Exact Mass: 367.14203

Experimental Properties

• Density: 1.085±0.06 g/cm3(Predicted)
• Boiling Point: 205.8±8.0 °C(Predicted)
• PSA: 76.07